Cas no 274264-55-0 (benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate)

• Product Name: benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate
• CAS No: 274264-55-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD28977471
• CID: 3042200
• PubChem ID: 12043744
• Update Time: 2025-05-25

benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl ((2-oxooxazolidin-5-yl)methyl)carbamate
• benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate
• AS-83691
• SCHEMBL7735979
• Benzyl N-{[(5R)-2-oxo-1,3-oxazolidin-5-yl]methylcarbamate
• P18703
• 274264-55-0
• benzyl (5R)-(Boc-aminomethyl)-2-oxo-1,3-oxazolidine
• Benzyl n-([(5r)-2-oxo-1,3-oxazolidin-5-yl]methyl)carbamate
• Benzyl N-[[(5R)-2-oxo-1,3-oxazolidin-5-yl]methyl]carbamate
• benzyl n-{[(5r)-2-oxo-1,3-oxazolidin-5-yl]methyl}carbamate

• MDL： MFCD28977471
• Inchi： 1S/C12H14N2O4/c15-11(13-6-10-7-14-12(16)18-10)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)(H,14,16)/t10-/m0/s1
• InChI Key： CIMOMVDNFMVGGV-JTQLQIEISA-N
• SMILES： O1C(NC[C@@H]1CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate

Recent Advances in the Study of Benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate (CAS: 274264-55-0)

Benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate (CAS: 274264-55-0) is a chiral oxazolidinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and mechanistic insights.

One of the key areas of research involving benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate is its role as a precursor in the synthesis of oxazolidinone-based antibiotics. Oxazolidinones are a class of synthetic antibiotics known for their unique mechanism of action, which involves inhibition of bacterial protein synthesis. Recent studies have demonstrated that modifications of the oxazolidinone scaffold, including the introduction of the benzyl carbamate moiety, can enhance antibacterial activity against resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

In addition to its antimicrobial potential, benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate has been investigated for its utility in asymmetric synthesis. The chiral oxazolidinone core serves as an effective auxiliary in stereoselective reactions, enabling the construction of complex molecules with high enantiomeric purity. Recent work has focused on optimizing reaction conditions to improve yields and selectivity, with promising results reported in the synthesis of chiral amines and amino acids.

Mechanistic studies have also shed light on the compound's interactions with biological targets. For instance, molecular docking simulations have revealed that the benzyl carbamate group plays a critical role in binding to bacterial ribosomes, thereby disrupting protein synthesis. These insights have guided the design of next-generation oxazolidinone derivatives with improved pharmacokinetic properties and reduced side effects.

Despite these advancements, challenges remain in the clinical translation of benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate-based therapeutics. Issues such as solubility, bioavailability, and toxicity need to be addressed through further structural optimization and formulation studies. Ongoing research is exploring novel delivery systems, including nanoparticles and prodrug strategies, to overcome these limitations.

In conclusion, benzyl N-[[(5R)-2-oxooxazolidin-5-yl]methyl]carbamate (CAS: 274264-55-0) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Its versatility in synthetic chemistry and potential for target-specific modifications make it a valuable tool in drug discovery. Future studies should focus on expanding its applications and addressing the remaining challenges to facilitate its transition from the laboratory to the clinic.